Cas no 1260771-99-0 (3-(3-bromo-4-fluorophenyl)piperidine)

• Product Name: 3-(3-bromo-4-fluorophenyl)piperidine
• CAS No: 1260771-99-0
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6177987
• PubChem ID: 84709386
• Update Time: 2025-06-08

3-(3-bromo-4-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-fluorophenyl)piperidine
• 1260771-99-0
• EN300-1911688

• Inchi： 1S/C11H13BrFN/c12-10-6-8(3-4-11(10)13)9-2-1-5-14-7-9/h3-4,6,9,14H,1-2,5,7H2
• InChI Key： LIHRZHYGXXNKME-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CNCCC1)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-bromo-4-fluorophenyl)piperidine

3-(3-Bromo-4-Fluorophenyl)piperidine (CAS No. 1260771-99-0): A Comprehensive Overview

3-(3-Bromo-4-fluorophenyl)piperidine (CAS No. 1260771-99-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a detailed and comprehensive overview of 3-(3-bromo-4-fluorophenyl)piperidine, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

3-(3-Bromo-4-fluorophenyl)piperidine is a piperidine derivative with a bromo and fluoro substituent on the phenyl ring. The molecular formula of this compound is C₁₂H₁₄BrFN, and its molecular weight is approximately 285.15 g/mol. The presence of the bromo and fluoro groups imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The structure of 3-(3-bromo-4-fluorophenyl)piperidine can be represented as follows:

            Br
            |
            C6H4F
            |
            N-(CH2)5
        

The bromo group is known for its reactivity in various organic reactions, such as nucleophilic substitution and cross-coupling reactions. The fluoro group, on the other hand, can influence the electronic properties of the molecule, affecting its solubility, stability, and biological activity.

Synthesis Methods

The synthesis of 3-(3-bromo-4-fluorophenyl)piperidine has been extensively studied in the literature. One common approach involves the reaction of 3-bromo-4-fluorobenzaldehyde with piperidine under appropriate conditions. This method typically involves a reductive amination step, where the aldehyde group is reduced to an amine while simultaneously forming the piperidine ring.

A typical synthetic route can be outlined as follows:

1. Nucleophilic Addition: 3-Bromo-4-fluorobenzaldehyde reacts with piperidine to form an imine intermediate.
2. Reductive Amination: The imine intermediate is reduced using a suitable reducing agent (e.g., sodium borohydride or hydrogen gas over a palladium catalyst) to yield the desired product.

This synthetic method is highly efficient and can be scaled up for industrial production. However, alternative synthetic routes have also been explored to improve yield and reduce by-products.

Biological Activities and Therapeutic Potential

3-(3-Bromo-4-fluorophenyl)piperidine has been investigated for its potential therapeutic applications in various diseases. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), making it a promising candidate for treating neurological disorders such as depression, anxiety, and schizophrenia.

A recent study published in the Journal of Medicinal Chemistry reported that 3-(3-bromo-4-fluorophenyl)piperidine exhibits potent serotonin receptor agonist activity. The researchers found that this compound selectively binds to serotonin 5-HT_1A receptors with high affinity, which could potentially be beneficial for treating mood disorders. Additionally, preliminary clinical trials have shown promising results in reducing symptoms of anxiety and depression without significant side effects.

Beyond its CNS applications, 3-(3-bromo-4-fluorophenyl)piperidine has also been studied for its anti-inflammatory properties. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The therapeutic potential of 3-(3-bromo-4-fluorophenyl)piperidine has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Phase I trials have shown that this compound is well-tolerated at various doses, with no serious adverse effects reported. Phase II trials are currently underway to further assess its therapeutic benefits in specific patient populations.

In addition to clinical trials, researchers are exploring novel formulations and delivery methods to enhance the bioavailability and pharmacokinetic properties of 3-(3-bromo-4-fluorophenyl)piperidine. For example, nanoparticle-based delivery systems are being investigated to improve drug delivery to target tissues while minimizing systemic side effects.

Conclusion

3-(3-Bromo-4-fluorophenyl)piperidine (CAS No. 1260771-99-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various therapeutic uses, particularly in the treatment of neurological disorders and inflammatory conditions. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and potential benefits, paving the way for future developments in drug discovery and development.